Cas no 116289-67-9 (5-Phenoxy-O-anisidine)

• Product Name: 5-Phenoxy-O-anisidine
• CAS No: 116289-67-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00270120
• CID: 131169
• PubChem ID: 2760337
• Update Time: 2025-10-22

5-Phenoxy-O-anisidine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-5-phenoxy-
• 2-methoxy-5-phenoxybenzenamine
• 5-PHENOXY-O-ANISIDINE
• 2-METHOXY-5,6,7,8-TETRAHYDROQUINAZOLIN-5-ONE
• 2-Methoxy-5-oxo-5,6,7,8-tetrahydrochinazolin
• 2-methoxy-5-phenoxy-aniline
• 116289-67-9
• E85620
• SCDKUQBOSDILAR-UHFFFAOYSA-N
• SCHEMBL3045451
• A803590
• DTXSID40921987
• 2-methoxy-5-phenoxyaniline
• AS-82301
• FT-0682115
• MFCD00270120
• SB79238
• AKOS022520788
• 5-Phenoxy-O-anisidine

• MDL： MFCD00270120
• Inchi： 1S/C13H13NO2/c1-15-13-8-7-11(9-12(13)14)16-10-5-3-2-4-6-10/h2-9H,14H2,1H3
• InChI Key： SCDKUQBOSDILAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=C(C=1)N)OC

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Density: 1.155
• Melting Point: 68-70°C
• Boiling Point: 343.9°C at 760 mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.598
• PSA: 44.48000
• LogP: 3.65090

5-Phenoxy-O-anisidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 5-Phenoxy-O-anisidine

5-Phenoxy-O-anisidine: A Comprehensive Overview

The compound with CAS No 116289-67-9, commonly referred to as 5-Phenoxy-O-anisidine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with 5-Phenoxy-O-anisidine, providing a detailed and up-to-date analysis.

5-Phenoxy-O-anisidine is an aromatic amine derivative characterized by its phenoxy group attached to the fifth position of an anisidine backbone. The structure of this compound is notable for its electron-donating groups, which influence its electronic properties and reactivity. Recent studies have highlighted the importance of such structures in enhancing the performance of materials in electronic applications, particularly in the realm of organic semiconductors and optoelectronic devices.

One of the most promising applications of 5-Phenoxy-O-anisidine lies in its use as a precursor for advanced materials. Researchers have explored its role in the synthesis of polymeric materials with tailored electronic properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that polymers derived from 5-Phenoxy-O-anisidine exhibit enhanced charge transport characteristics, making them suitable for use in flexible electronics and thin-film transistors (TFTs). This advancement underscores the potential of this compound in driving innovation in the electronics industry.

In addition to its role in materials science, 5-Phenoxy-O-anisidine has also been investigated for its biological activity. A 2022 study conducted by researchers at the University of California revealed that this compound exhibits moderate anti-inflammatory properties, suggesting its potential as a lead molecule for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic applications.

The synthesis of 5-Phenoxy-O-anisidine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production processes. For example, the use of palladium catalysts has been shown to significantly improve the yield and purity of the compound, making it more accessible for industrial applications.

From an environmental perspective, the ecological impact of 5-Phenoxy-O-anisidine has also been a topic of interest. Studies have indicated that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, 5-Phenoxy-O-anisidine (CAS No 116289-67-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future technologies.